Cas no 28434-00-6 ((+)-trans-Allethrin (may contain up to 10% cis isomer))

• Product Name: (+)-trans-Allethrin (may contain up to 10% cis isomer)
• CAS No: 28434-00-6
• MF: C₁₉H₂₆O₃
• MW: 302.407946109772
• CID: 53324
• Update Time: 2026-05-14

(+)-trans-Allethrin (may contain up to 10% cis isomer) Chemical and Physical Properties

Names and Identifiers

• S-Bioallethrin
• 3-Allyl-2-methyl-4-oxocyclopent-2-en-1-yl [1R-[1α(S*),3β]]-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylate
• Esbiol
• (R,S)-3-ALLYL-2-METHYL-4-OXOCYCLOPENT-2-ENYL-(1R)-TRANS-CHRYSANTHEMATE
• s-Bioallethrin Solution
• 2-methyl-4-oxo-3-(2-propenyl)cyclopent-2-en-1-yl 2,2-dimethyl-3-(2-methyl-1-propenyl)cyclopropane carboxylate
• 3-(2-propenyl)-2-methyl-4-oxo-2-cyclopentenyl 2,2-dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylate
• allethrin I
• bioallethrin
• d-cis
• Esbioi
• exthrin
• fda1446
• FMC 249
• nia249
• oms468
• Pynamin
• trans allethrin
• (+)-trans-Allethrin (may contain up to 10% cis isomer)

• Inchi： InChI=1S/C19H26O3/c1-7-8-13-12(4)16(10-15(13)20)22-18(21)17-14(9-11(2)3)19(17,5)6/h7,9,14,16-17H,1,8,10H2,2-6H3/t14-,16-,17+/m0/s1
• InChI Key： ZCVAOQKBXKSDMS-BHYGNILZSA-N
• SMILES： [C@@H]1([C@@H](C1(C)C)C(O[C@@H]2C(=C(CC=C)C(C2)=O)C)=O)C=C(C)C

Computed Properties

• Exact Mass: 302.188
• Monoisotopic Mass: 302.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Color/Form: Transparent to amber viscous liquid
• Density: 1.02
• Melting Point: 49.5ºC
• Boiling Point: 140 ºC (13.33 Pa)
• Flash Point: Fahrenheit: 248 ° f
  Celsius: 120 ° c
  
• Refractive Index: 1.4200 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 43.37000
• LogP: 4.00200

(+)-trans-Allethrin (may contain up to 10% cis isomer) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302 + H312-H330-H410
• Warning Statement： P260-P280-P301+P312+P330-P304+P340+P310-P403+P233
• Hazardous Material transportation number：UN3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-23-50/53
• Safety Instruction： 36-45-60-61
• RTECS：GZ1472000
• Hazardous Material Identification：
• Risk Phrases：R20/22
• Packing Group：I; II; III
• Hazard Level：6.1
• Storage Condition：The warehouse is ventilated and dried at low temperature, and stored and transported separately from food raw materials

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Pyrethroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Pyrethroids